3-Fluoro-2-iodobenzamide
Overview
Description
3-Fluoro-2-iodobenzamide is a chemical compound with the molecular formula C7H5FINO and a molecular weight of 265.03 . It is a powder in physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H5FINO/c8-5-3-1-2-4 (6 (5)9)7 (10)11/h1-3H, (H2,10,11) . This indicates the presence of fluorine, iodine, nitrogen, and oxygen atoms in the compound. The aromatic ring is inclined to the O1/C1/N1 plane of the amide .Scientific Research Applications
PET Imaging Ligands
- PET Imaging with Sigma Receptors : Research has synthesized and characterized fluorinated halobenzamides, including compounds similar to 3-Fluoro-2-iodobenzamide, as sigma receptor ligands for positron emission tomography (PET) imaging. These compounds, particularly those with 4-fluoro-substitution, demonstrated high sigma-1 affinities and potential for PET imaging of tissues containing sigma receptors (Dence, John, Bowen, & Welch, 1997).
Crystal Structure Analysis
- Crystal Structure Studies : The crystal structures of various N-[2-(trifluoromethyl)phenyl]benzamides, including 3-fluorobenzamide, have been reported, providing insight into the structural properties of these compounds (Suchetan, Suresha, Naveen, & Lokanath, 2016).
Neurological Imaging
- Imaging of CNS D-2 Dopamine Receptors : this compound derivatives have been used in SPECT imaging for studying the D-2 dopamine receptors in the central nervous system, indicating their utility in neurological research (Kung et al., 1990).
Chemical Synthesis and Catalysis
- Iron-Catalyzed Fluorination : Studies have shown that fluoroamide-directed C-H fluorination, mediated by iron, involves compounds like N-fluoro-2-methylbenzamides, suggesting potential applications in organic synthesis (Groendyke, AbuSalim, & Cook, 2016).
Radiochemistry
- Synthesis of Radiopharmaceuticals : Compounds similar to this compound have been used in the synthesis of radiopharmaceuticals, such as 6-18F-fluoro-l-dopa, highlighting their importance in nuclear medicine (Libert et al., 2013).
Antifungal Research
- Antifungal Activity Studies : N-isoxazolyl-2-iodobenzamides, structurally related to this compound, have been synthesized and evaluated for antifungal activity, demonstrating potential applications in the development of new fungicides (Raffa et al., 1999).
Tumor Imaging
- Imaging Sigma-2 Receptor Status in Tumors : Fluorine-containing benzamide analogs, akin to this compound, have been studied for their potential in PET imaging of the sigma-2 receptor status of solid tumors (Tu et al., 2007).
properties
IUPAC Name |
3-fluoro-2-iodobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FINO/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3H,(H2,10,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPKAQFJJYPQAHG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)I)C(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FINO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901310619 |
Source
|
| Record name | Benzamide, 3-fluoro-2-iodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901310619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261500-66-6 |
Source
|
| Record name | Benzamide, 3-fluoro-2-iodo- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261500-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzamide, 3-fluoro-2-iodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901310619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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